2-[Benzyl(methyl)amino]ethyl 3-aminobut-2-enoate

• CAS No.: 54527-73-0
• Molecular Formula: C14H20N2O2
• Molecular Weight: 248.32 g/mol
• IUPAC Name: 2-[benzyl(methyl)amino]ethyl (Z)-3-aminobut-2-enoate
• InChI: InChI=1S/C14H20N2O2/c1-12(15)10-14(17)18-9-8-16(2)11-13-6-4-3-5-7-13/h3-7,10H,8-9,11,15H2,1-2H3/b12-10-
• InChI Key: UECDKJVOYBYWQP-BENRWUELSA-N
• Isomeric SMILES: C/C(=C/C(=O)OCCN(C)CC1=CC=CC=C1)/N
• SMILES: CC(=CC(=O)OCCN(C)CC1=CC=CC=C1)N
• Pictograms: Irritant; Environmental Hazard

Description

“2-[Benzyl(methyl)amino]ethyl 3-aminobut-2-enoate” is a chemical compound with the molecular formula C14H20N2O2. It has an average mass of 248.321 Da and a monoisotopic mass of 248.152481 Da.

Molecular Structure Analysis

The molecular structure of “this compound” consists of 14 carbon atoms, 20 hydrogen atoms, 2 nitrogen atoms, and 2 oxygen atoms. The exact spatial arrangement of these atoms contributes to the compound’s unique chemical properties.

Physical and Chemical Properties Analysis

The compound “this compound” has a melting point of 59-61 °C. Its density is predicted to be 1.083±0.06 g/cm3.

Scientific Research Applications

Synthesis and Spectroscopic Studies

• Synthesis Techniques : Ethyl 3-aminobut-2-enoates have been synthesized using various techniques. For instance, a study by İ. Koca et al. (2014) synthesized a related compound, ethyl (2E)-3-amino-2-({[(4-benzoyl-1,5-diphenyl-1H-pyrazol-3-yl)carbonyl]amino}carbonothioyl)but-2-enoate, and characterized it using spectroscopic methods like IR, Raman, NMR, and X-ray diffraction (İ. Koca et al., 2014).

Chemical Reactions and Properties

• Chemical Reactions : Ethyl 3-aminobut-2-enoates are known to react with various chemicals, forming complex compounds. For example, a study detailed the reaction of ethyl 3-aminobut-2-enoates with 2-substituted 3-nitro-2H-chromenes, producing trans,trans-2,3,4-trisubstituted chromanes (V. Y. Korotaev et al., 2013).

Synthesis of Heterocyclic Systems

• Synthesis of Heterocycles : The compound has been used in the synthesis of various heterocyclic systems. For instance, it has been involved in the synthesis of 9-ethoxycarbonyl-, 9-benzoyl-, and 8,9-bis(methoxycarbonyl)-4-cinnamoyl-1,7-diazaspiro[4.4]nona-3,8-dienes (P. S. Silaichev et al., 2014).

Application in Synthesis of Psychotropic Compounds

• Synthesis of Psychotropic Compounds : It has been used to synthesize compounds with potential psychotropic activity. N. P. Grigoryan et al. (2011) synthesized ethyl 2-cyano-3-cyclohexyl-3-methyl-4-phenylbutanoate from a related compound, which was then used to synthesize various benzo[h]quinazolines (N. P. Grigoryan et al., 2011).

Heterocyclic Synthesis and Molecular Interactions

• Molecular Interactions : The compound has been explored for its unique molecular interactions. For example, Zhenfeng Zhang et al. (2011) studied ethyl (2Z)-2-cyano-3-[(4-ethoxyphenyl)amino]prop-2-enoate, a similar compound, and its rare N⋯π interaction, C–H⋯N, and C–H⋯O hydrogen bonds (Zhenfeng Zhang et al., 2011).